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Compound of Interest

Compound Name: Bopindolol

Cat. No.: B7908676 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents like bopindolol is a critical component of laboratory safety and regulatory

compliance. This guide provides essential information and step-by-step procedures for the safe

and compliant disposal of bopindolol, ensuring the protection of both laboratory personnel and

the environment.

The disposal of pharmaceutical waste in the United States is primarily regulated by the

Environmental Protection Agency (EPA) and the Drug Enforcement Administration (DEA). The

EPA, under the Resource Conservation and Recovery Act (RCRA), sets guidelines for the

management of hazardous waste, while the DEA regulates the disposal of controlled

substances.

Bopindolol Safety and Hazard Information
Before handling or disposing of bopindolol, it is crucial to be aware of its potential hazards.

The following table summarizes key safety information.
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Parameter Information

Chemical Name Bopindolol

Molecular Formula C23H28N2O3

Hazards Harmful if swallowed or inhaled.

Personal Protective Equipment (PPE)
Safety glasses, chemical-resistant gloves, lab

coat.

In case of Accidental Release

Avoid dust formation. Collect spillage and place

in a suitable, closed container for disposal.

Prevent entry into drains.

This data is compiled from safety data sheets for bopindolol.

Step-by-Step Disposal Procedure for Bopindolol
The proper disposal route for bopindolol depends on its classification as a hazardous or non-

hazardous waste and whether it is a controlled substance. The following workflow will guide

you through the decision-making and disposal process.
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Start: Bopindolol Waste for Disposal

Is Bopindolol a
DEA Controlled Substance?

Is Bopindolol a
RCRA Hazardous Waste?

No

Follow DEA Regulations for
Controlled Substance Disposal

(e.g., use of a reverse distributor).

Yes

Manage as Non-Hazardous
Pharmaceutical Waste.

No

Manage as RCRA
Hazardous Pharmaceutical Waste.

Yes

Segregate in a designated,
labeled container for

non-hazardous pharmaceutical waste.

Segregate in a designated,
labeled hazardous waste container.

Arrange for disposal via a licensed
waste management vendor

(incineration recommended).

Arrange for disposal via a licensed
hazardous waste management vendor.

Click to download full resolution via product page

Bopindolol Disposal Decision Workflow

Step 1: Determine if Bopindolol is a Controlled Substance

The first step is to ascertain if bopindolol is classified as a controlled substance by the DEA.

You can do this by checking the DEA's official lists of controlled substances.[1] As of the latest
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information, bopindolol is not listed as a federally controlled substance in the United States.

However, regulations can change, so it is imperative to verify its current status.

If Bopindolol is a controlled substance: You must follow DEA regulations for the disposal of

controlled substances. This typically involves using a DEA-registered reverse distributor.

If Bopindolol is not a controlled substance: Proceed to Step 2.

Step 2: Determine if Bopindolol is a RCRA Hazardous Waste

Next, you must determine if the bopindolol waste is considered hazardous under RCRA. A

pharmaceutical waste is hazardous if it is either a "listed" waste or exhibits hazardous

"characteristics".[2]

Listed Wastes: Check the EPA's P-list (for acutely hazardous wastes) and U-list (for toxic

wastes).[3][4] Bopindolol is not currently on these federal lists.

Characteristic Wastes: Even if not listed, a waste can be hazardous if it exhibits one or more

of the following characteristics:

Ignitability: (e.g., has a low flashpoint).

Corrosivity: (e.g., has a high or low pH).

Reactivity: (e.g., is unstable and undergoes rapid or violent chemical reaction).

Toxicity: (e.g., contains certain contaminants at or above specified concentrations).

Based on available safety data, pure bopindolol is unlikely to meet the criteria for ignitability,

corrosivity, or reactivity. A toxicity characteristic determination would require specific testing

(Toxicity Characteristic Leaching Procedure - TCLP), which is often not feasible in a research

setting. A conservative approach is to consult your institution's Environmental Health and

Safety (EHS) department or a licensed waste management vendor for guidance.

If Bopindolol waste is determined to be RCRA hazardous: It must be managed as

hazardous pharmaceutical waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b7908676?utm_src=pdf-body
https://www.benchchem.com/product/b7908676?utm_src=pdf-body
https://www.benchchem.com/product/b7908676?utm_src=pdf-body
https://www.benchchem.com/product/b7908676?utm_src=pdf-body
https://www.benchchem.com/product/b7908676?utm_src=pdf-body
https://www.bioservusa.com/services/expired-pharmaceutical-disposal/pharmaceutical-waste-identification/hazardous/
https://dep.wv.gov/daq/small%20business/Documents/RCRA%20Pharmaceutical%20Hazardous%20Wastes%20PDF.pdf
https://www.rld.nm.gov/uploads/files/New%20Mexico%20FACT_SHEET_Pharm_Waste_5-14-2014%20(2).pdf
https://www.benchchem.com/product/b7908676?utm_src=pdf-body
https://www.benchchem.com/product/b7908676?utm_src=pdf-body
https://www.benchchem.com/product/b7908676?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7908676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If Bopindolol waste is determined to be non-hazardous: It can be managed as non-

hazardous pharmaceutical waste.

Step 3: Disposal Procedures Based on Classification

A. For Non-Hazardous Bopindolol Waste:

Even if classified as non-hazardous, this waste should not be disposed of in the regular trash

or down the drain.[5] Improper disposal can still pose environmental risks.

Segregation: Collect bopindolol waste in a designated container that is clearly labeled

"Non-Hazardous Pharmaceutical Waste for Incineration".[6][7] These containers are often

white with blue lids.[6] Do not mix with hazardous, biohazardous, or regular trash.[7]

Storage: Store the container in a secure, designated area that is inaccessible to

unauthorized personnel.[7]

Disposal: Arrange for a licensed medical or pharmaceutical waste management company to

collect and transport the waste for incineration.[6][7] Ensure you receive and retain all

documentation, such as manifests and a certificate of destruction, for your records.[7]

B. For RCRA Hazardous Bopindolol Waste:

The disposal of hazardous pharmaceutical waste is subject to stringent "cradle-to-grave"

regulations.

Segregation and Labeling: Collect bopindolol waste in a designated hazardous waste

container that is compatible with the chemical. The container must be properly labeled with

the words "Hazardous Waste," the name of the chemical (Bopindolol), and a description of

the hazards.

Storage: Store the container in a designated, secure satellite accumulation area or a central

accumulation area, following all institutional and regulatory requirements for storage time

limits and secondary containment.

Disposal: Arrange for collection by your institution's EHS department or a licensed hazardous

waste disposal company.[8] They will ensure the waste is transported to a permitted
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treatment, storage, and disposal facility (TSDF), where it will likely be incinerated.[5] All

shipping must be accompanied by a hazardous waste manifest.

Experimental Protocols
This document provides procedural guidance for disposal and does not cite specific

experimental protocols. The determination of whether a chemical waste exhibits hazardous

characteristics would involve standardized EPA testing methods, such as the Toxicity

Characteristic Leaching Procedure (TCLP) for toxicity.

By following these procedures, researchers and laboratory professionals can ensure the safe

and compliant disposal of bopindolol, upholding their commitment to safety and environmental

stewardship. Always consult your institution's specific policies and EHS department for

guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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Phone: (601) 213-4426
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7908676?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7908676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

